Cas no 2649069-81-6 (8-(propan-2-yl)-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid)

• Product Name: 8-(propan-2-yl)-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid
• CAS No: 2649069-81-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5839461
• PubChem ID: 165477853
• Update Time: 2023-11-27

8-(propan-2-yl)-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2649069-81-6
• EN300-1083149
• 8-(propan-2-yl)-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid
• 8-(propan-2-yl)-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid

• Inchi： 1S/C12H19NO3/c1-8(2)9-3-5-12(6-4-9)7-10(11(14)15)13-16-12/h8-9H,3-7H2,1-2H3,(H,14,15)
• InChI Key： DATJKNYCCBANON-UHFFFAOYSA-N
• SMILES： O1C2(CC(C(=O)O)=N1)CCC(C(C)C)CC2

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.9Ų